Cas no 2679932-39-7 ((3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

(3R)-4-(3-Bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a chiral bromophenyl derivative featuring a butanoic acid backbone with an allyloxycarbonyl-protected amino group at the 3-position. Its stereospecific (R)-configuration ensures precise reactivity in asymmetric synthesis, while the bromophenyl moiety offers versatility for further functionalization via cross-coupling reactions. The allyloxycarbonyl (Alloc) protecting group provides selective deprotection under mild conditions, making it valuable in peptide and medicinal chemistry. The carboxylate functionality enhances solubility and enables conjugation or salt formation. This compound is particularly useful in intermediate synthesis for pharmaceuticals and agrochemicals, where its structural motifs support the development of bioactive molecules. High purity and defined stereochemistry ensure reproducibility in research applications.
(3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid structure
2679932-39-7 structure
Product Name:(3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
CAS No:2679932-39-7
MF:C14H16BrNO4
MW:342.185143470764
CID:5619137
PubChem ID:165929618
Update Time:2025-08-05

(3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • EN300-28297344
    • 2679932-39-7
    • (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
    • Inchi: 1S/C14H16BrNO4/c1-2-6-20-14(19)16-12(9-13(17)18)8-10-4-3-5-11(15)7-10/h2-5,7,12H,1,6,8-9H2,(H,16,19)(H,17,18)/t12-/m1/s1
    • InChI Key: YMLXYDDMPKCAPJ-GFCCVEGCSA-N
    • SMILES: BrC1=CC=CC(=C1)C[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 341.02627g/mol
  • Monoisotopic Mass: 341.02627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6Ų

(3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28297344-1g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7
1g
$1315.0 2023-09-07
Enamine
EN300-28297344-5g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7
5g
$3812.0 2023-09-07
Enamine
EN300-28297344-10g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7
10g
$5652.0 2023-09-07
Enamine
EN300-28297344-0.05g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
0.05g
$1104.0 2025-03-19
Enamine
EN300-28297344-0.1g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
0.1g
$1157.0 2025-03-19
Enamine
EN300-28297344-0.25g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
0.25g
$1209.0 2025-03-19
Enamine
EN300-28297344-0.5g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
0.5g
$1262.0 2025-03-19
Enamine
EN300-28297344-1.0g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
1.0g
$1315.0 2025-03-19
Enamine
EN300-28297344-2.5g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
2.5g
$2576.0 2025-03-19
Enamine
EN300-28297344-5.0g
(3R)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
2679932-39-7 95.0%
5.0g
$3812.0 2025-03-19

Additional information on (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2679932-39-7)

(3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2679932-39-7, represents a pinnacle of molecular design, featuring a complex arrangement of functional groups that make it a promising candidate for various therapeutic applications. The presence of a chiral center at the 3-position, denoted by the (3R) configuration, underscores its potential as a building block for enantiomerically pure drugs, which are increasingly sought after for their enhanced efficacy and reduced side effects.

The molecular structure of (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid comprises several key features that contribute to its pharmacological interest. The 3-bromophenyl group introduces a halogenated aromatic ring, which is known to enhance binding affinity and metabolic stability in drug molecules. This moiety is particularly valuable in medicinal chemistry for its ability to participate in various interactions with biological targets, including proteins and enzymes. Additionally, the compound incorporates an amino acid derivative moiety, specifically the (prop-2-en-1-yloxy)carbonylamino group, which is commonly used in peptide synthesis and as a protecting group for amine functionalities.

The carboxylic acid functionality at the terminal position of the molecule provides another layer of reactivity, enabling further derivatization through esterification or amidation reactions. This versatility makes (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid a versatile intermediate in the synthesis of more complex pharmacophores. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, allowing for large-scale production and exploration of its potential applications.

In the realm of drug discovery, the stereochemistry of chiral compounds plays a crucial role in determining their biological activity. The (3R) configuration of (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is particularly significant, as it ensures that any derivatives synthesized from this compound will exhibit enantioselective properties. This is especially important for drugs that interact with chiral biological targets, where the wrong enantiomer can lead to diminished efficacy or even adverse effects. The growing body of research on enantiomerically pure drugs underscores the importance of compounds like (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in developing next-generation therapeutics.

The 3-bromophenyl moiety in this compound not only contributes to its structural complexity but also offers opportunities for further functionalization. For instance, cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's pharmacological profile. These reactions are highly favored in pharmaceutical synthesis due to their efficiency and compatibility with a wide range of substrates. The ability to modify the 3-bromophenyl group opens up numerous possibilities for designing novel analogs with tailored biological activities.

Recent studies have highlighted the potential of halogenated aromatic compounds in treating various diseases, including cancer and inflammatory disorders. The bromine atom in the 3-bromophenyl group can serve as a handle for further chemical manipulation, enabling the synthesis of probes and inhibitors that target specific biological pathways. For example, radiolabeled derivatives of this compound could be used in positron emission tomography (PET) imaging to visualize disease progression or therapeutic response. Such applications would leverage the unique properties of halogenated aromatic systems to enhance diagnostic capabilities.

The (prop-2-en-1-yloxy)carbonylamino group adds another dimension of reactivity to (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid. This moiety is commonly employed in peptide coupling reactions due to its stability under basic conditions and its ability to protect amine functionalities without interfering with other reactive sites. The propene backbone also suggests potential for further functionalization through oxidation or reduction reactions, which could lead to new derivatives with distinct pharmacological properties.

The carboxylic acid terminus provides an additional site for chemical modification, allowing for the synthesis of esters or amides that can enhance solubility or bioavailability. These modifications are critical in drug development, as they can improve pharmacokinetic profiles and therapeutic outcomes. For instance, esters derived from this compound could be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, such as enzymatic hydrolysis or pH changes within target tissues.

The versatility of (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a scaffold for exploring new chemical entities (NCEs). By systematically modifying its functional groups and exploring different stereochemical configurations, researchers can uncover novel compounds with improved therapeutic profiles. This approach aligns with contemporary trends in drug discovery, which emphasize innovation and diversity in molecular design.

The increasing availability of computational tools and high-throughput screening methods has further accelerated the development process for compounds like (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid. These technologies enable rapid assessment of molecular properties and interactions, facilitating the identification of promising candidates for further optimization. The integration of computational chemistry with experimental validation has become a cornerstone of modern pharmaceutical research, ensuring that promising leads are translated into effective therapeutics efficiently.

In conclusion, (3R)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679932-39-7) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted reactivity. Its chiral center, halogenated aromatic ring, and versatile functional groups make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound and related derivatives, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.